Cas no 1214343-46-0 (5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid)
1214343-46-0 structure
Product Name:5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
CAS No:1214343-46-0
MF:C12H7F3N2O2
MW:268.191393136978
CID:4686205
Update Time:2023-08-14
5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
- 5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid
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- Inchi: 1S/C12H7F3N2O2/c13-12(14,15)9-4-8(6-17-10(9)11(18)19)7-2-1-3-16-5-7/h1-6H,(H,18,19)
- InChI Key: ZTQSZEZPOCWYPA-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=NC=C(C2C=NC=CC=2)C=1)(F)F
Computed Properties
- Exact Mass: 268.046
- Monoisotopic Mass: 268.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
5-(Pyridin-3-yl)-3-(trifluoromethyl)picolinic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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